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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde

Cat. No.: B1664092

Essential safety and logistical information for the proper disposal of 2-Nitrobenzaldehyde,
ensuring the safety of personnel and compliance with regulations.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to laboratory safety and environmental
responsibility. This document provides a clear, step-by-step guide for the safe disposal of 2-
Nitrobenzaldehyde.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including splash goggles, a lab coat, gloves, and a dust respirator.[1]
Work should be conducted in a well-ventilated area or under a chemical fume hood to minimize
inhalation exposure.[2][3] Avoid generating dust when handling the solid chemical.[2][4]

Spill Management

In the event of a spill, immediate action is necessary to contain the material and prevent
contamination.

o Minor Spills: For small spills, remove all sources of ignition. Use appropriate tools to carefully
collect the spilled solid and place it into a suitable, labeled waste disposal container. Clean
the contaminated surface by spreading water and dispose of the cleaning materials
according to local and regional authority requirements.
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» Major Spills: For larger spills, alert personnel in the area and, if necessary, emergency
responders. Use a shovel to transfer the material into a convenient waste disposal container.

Step-by-Step Disposal Protocol

The disposal of 2-Nitrobenzaldehyde must be conducted in accordance with all local, state,
and federal regulations. This chemical should be treated as hazardous waste.

o Container Management: Keep the 2-Nitrobenzaldehyde in its original container. Do not mix
it with other waste. Ensure the container is tightly closed and properly labeled.

o Waste Collection: Dispose of the contents and container at an approved waste disposal
plant. This material and its container must be disposed of as hazardous waste.

o Contaminated Materials: Any materials used to clean up spills or that have come into contact
with 2-Nitrobenzaldehyde should also be placed in a labeled container for hazardous waste
disposal. This includes contaminated clothing, which should be removed immediately and
washed before reuse.

o Consultation: If there is any uncertainty regarding disposal procedures, consult your
institution's Environmental Health and Safety (EHS) department or a licensed waste
management authority.

Quantitative Data Summary

While specific quantitative disposal limits are determined by local regulations, the following
table summarizes key hazard and physical property data for 2-Nitrobenzaldehyde.

Property Value Reference

Acute Oral Toxicity (LD50) 600 mg/kg [Mouse]

H302, H315, H319, H335,
H412

GHS Hazard Statements

Store in a cool, well-ventilated
Storage Temperature
place

Auto-ignition Temperature 200 °C /392 °F
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1664092?utm_src=pdf-custom-synthesis
https://www.oxfordlabfinechem.com/msds/(N-06370)%202-NITRO%20BENZALDEHYDE%20%20AR%20(o-Nitro%20Benzaldehyde).pdf
https://store.apolloscientific.co.uk/storage/msds/OR4976_msds.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROBENZALDEHYDE-CASNO-552-89-04932-EN.aspx
https://datasheets.scbt.com/sc-256218.pdf
https://www.benchchem.com/product/b1664092#2-nitrobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1664092#2-nitrobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1664092#2-nitrobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1664092#2-nitrobenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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